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Compound of Interest

Compound Name: Forchlorfenuron-d5

Cat. No.: B590974 Get Quote

An In-depth Technical Guide to Forchlorfenuron-d5

For researchers, scientists, and professionals in drug development, understanding the

characteristics and analytical methodologies of isotopically labeled compounds is crucial. This

guide provides a comprehensive overview of Forchlorfenuron-d5, a deuterated analog of the

plant growth regulator Forchlorfenuron.

Core Compound Information
Forchlorfenuron-d5 serves as an internal standard for the quantification of Forchlorfenuron in

various matrices and as a tracer in metabolic studies.[1] Its physical and chemical properties

are summarized below.
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Property Value Citation(s)

CAS Number 1398065-87-6 [2][3][4][5]

Molecular Weight 252.71 g/mol

Molecular Formula C₁₂H₅D₅ClN₃O

Synonyms

Forchlorfenuron D5 (phenyl

D5), N-(2-Chloro-4-pyridinyl)-

N'-(phenyl-d5)urea, 1-(2-

Chloro-4-pyridyl)-3-(phenyl-

d5)urea

Unlabelled CAS No. 68157-60-8

Mechanism of Action
Forchlorfenuron, the non-deuterated parent compound, is a synthetic cytokinin that acts as a

plant growth regulator. It promotes cell division and growth, leading to increased fruit size and

yield. One of the known mechanisms of action involves the disruption of septin localization.

Septins are GTPases that are essential for cell division and morphogenesis.
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Caption: Simplified mechanism of Forchlorfenuron.
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Experimental Protocols: Analytical Methods
While specific protocols for Forchlorfenuron-d5 are not detailed in the provided search

results, the analytical methods for its non-deuterated counterpart, Forchlorfenuron, are well-

established and directly applicable when using the d5 variant as an internal standard. Below

are summaries of common analytical methodologies.

Analysis by LC/TOF-MS in Vegetables
This method is suitable for the residue analysis of Forchlorfenuron in tomato, zucchini, and

watermelon.

Sample Preparation (QuEChERS method):

Homogenize the sample.

Extract with an appropriate solvent (e.g., acetonitrile).

Perform a salting-out liquid-liquid partitioning step.

Clean up the extract using dispersive solid-phase extraction (d-SPE).

Instrumentation:

Liquid Chromatography Time-of-Flight Mass Spectrometry (LC/TOF-MS) with electrospray

ionization.

Analysis:

Full-scan data acquisition.

Quantification is performed using the extracted ion chromatogram (XIC) of the m/z 248

ion.

Clean-up Method for HPLC Analysis in Agricultural
Products
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This protocol details a solid-phase extraction clean-up for the determination of Forchlorfenuron

residues.

Extraction:

Extract the homogenized sample (15 g) with ethyl acetate (30 mL).

Clean-up:

Load the extract onto an ENVI-18 solid-phase extraction column.

Elute the analyte.

Analysis:

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC/UV) at 260

nm.

Mobile Phase: Methanol-water (65:35).

Determination in Grapes by HPLC-MS/MS
A highly sensitive method for the simultaneous determination of Forchlorfenuron and gibberellic

acid in grapes.

Extraction and Clean-up:

Extract the sample with a 0.5% (v/v) formic acid aqueous solution and acetonitrile (4:1,

v/v).

Clean up the extract using a Strata-X solid-phase extraction cartridge.

Chromatography:

Column: Agilent SB-C18 (50 mm x 2.1 mm, 1.8 µm).

Mobile Phase: 0.5% formic acid in water and acetonitrile.

Flow Rate: 0.3 mL/min.
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Detection:

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) in multiple reaction

monitoring (MRM) mode.
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Caption: General analytical workflow for Forchlorfenuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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